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Compound of Interest

Compound Name: metazachlor ESA

Cat. No.: B6595042

An In-depth Technical Guide to Metazachlor ESA

This guide provides a detailed overview of Metazachlor ethanesulfonic acid (ESA), a significant
metabolite of the herbicide metazachlor. It is intended for researchers, scientists, and
professionals in drug development and environmental science, offering comprehensive data on
its chemical structure, properties, and formation.

Chemical Identity and Structure

Metazachlor ESA is an environmental transformation product of the chloroacetamide
herbicide, metazachlor.[1][2] The chemical transformation involves the substitution of the
chlorine atom on the acetyl group of metazachlor with a sulfonic acid group, leading to the
formation of the ethanesulfonic acid derivative.

Metazachlor:

e |[UPAC Name: 2-chloro-N-(2,6-dimethylphenyl)-N-(1H-pyrazol-1-ylmethyl)acetamide[2][3]
« CAS Number: 67129-08-2[2][3]

e Molecular Formula: C14H16CIN3O[2][3]

Metazachlor ESA:

o |[UPAC Name: 2-[2,6-dimethyl-N-(pyrazol-1-ylmethyl)anilino]-2-oxoethanesulfonic acid[1][4]
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« CAS Number: 172960-62-2[1][4]

e Molecular Formula: C1aH17N304S[1][4]

The structural relationship between the parent compound and its metabolite is visualized
below.

Metazachlor Metazachlor ESA
k -

Click to download full resolution via product page

Environmental Transformation

Chemical structures of Metazachlor and Metazachlor ESA.

Physicochemical and Analytical Data

The following table summarizes key quantitative data for Metazachlor ESA. This information is
crucial for its detection, quantification, and toxicological assessment.
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Property Value Reference(s)
Molecular Weight 323.37 g/mol [1114]
Monoisotopic Mass 323.09397721 Da [1]

Molecular Formula C14H17N304S [1][4]

CAS Number 172960-62-2 [11[4]

Cclccec(C)cIN(Cn2ccen2)C(=
SMILES [4]
0)CS(=0)(=0)0

INChI=1S/C14H17N304S/c1-
11-5-3-6-12(2)14(11)17(10-16-

InChl 8-4-7-15-16)13(18)9- [4]
22(19,20)21/h3-8H,9-10H2,1-
2H3,(H,19,20,21)

Predicted XlogP 1.0 [5]

Formation Pathway

Metazachlor undergoes transformation in the environment to form Metazachlor ESA. This
process is a key part of its degradation profile. The proposed pathway involves the substitution
of the chloro group with a sulfonic acid group.

( )

Environmental Transformation
(e.g., microbial degradation,
oxidation and substitution)
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Transformation of Metazachlor to Metazachlor ESA.

Experimental Protocols

Detailed experimental protocols for the synthesis of Metazachlor ESA are not extensively
available in public literature, as it is primarily a transformation product. However, its analysis in
environmental samples is well-documented. A general workflow for the analysis of Metazachlor

ESA in water samples is outlined below.
General Analytical Workflow for Metazachlor ESA in Water Samples

This workflow is based on typical methods for the analysis of pesticide metabolites in aqueous

matrices.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b6595042?utm_src=pdf-body-img
https://www.benchchem.com/product/b6595042?utm_src=pdf-body
https://www.benchchem.com/product/b6595042?utm_src=pdf-body
https://www.benchchem.com/product/b6595042?utm_src=pdf-body
https://www.benchchem.com/product/b6595042?utm_src=pdf-body
https://www.benchchem.com/product/b6595042?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 )

Analytical Workflow

1. Sample Collection
(Aqueous Sample)

2. Filtration
(e.g., 0.45 pm filter)

3. Solid Phase Extraction (SPE)
(Enrichment and Clean-up)

'

4. Elution
(e.g., with organic solvent)

5. Concentration
(Under nitrogen stream)

6. LC-MS/MS Analysis
(e.g., LC-ESI-QTOF)

7. Data Analysis
(Quantification and Confirmation)

- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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